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Compound Name:
2-cyano-N-(pyrimidin-2-

yl)acetamide

Cat. No.: B3372397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is based on available data for

structurally similar compounds. A specific Safety Data Sheet (SDS) for 2-cyano-N-(pyrimidin-
2-yl)acetamide was not available at the time of publication. Users should exercise caution and

handle this compound as potentially hazardous. All laboratory work should be conducted by

trained personnel in a controlled environment.

Introduction
2-cyano-N-(pyrimidin-2-yl)acetamide belongs to the cyanoacetamide class of compounds,

which are recognized as versatile building blocks in the synthesis of various heterocyclic

compounds with potential biological and pharmaceutical activities.[1][2][3] Derivatives of

cyanoacetamide are explored for a range of applications, including their potential as anticancer,

antifungal, and antibacterial agents.[1][2][4][5][6] Given the reactive nature of the cyano and

acetamide functional groups, it is crucial to understand the potential hazards and implement

appropriate safety and handling precautions. This guide provides a summary of the inferred

safety data and general handling protocols applicable to 2-cyano-N-(pyrimidin-2-
yl)acetamide, based on information available for analogous compounds such as 2-

cyanoacetamide, 2-cyano-N-methylacetamide, and 2-cyano-N-(pyridin-2-yl)-acetamide.
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Based on the hazard classifications of structurally related compounds, 2-cyano-N-(pyrimidin-
2-yl)acetamide should be treated as a hazardous substance. The primary hazards are

expected to be acute toxicity if swallowed, skin irritation, serious eye irritation, and potential

respiratory irritation.[7][8][9][10]

Inferred GHS Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[7]

[8][9]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[8][9]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[7][8][9]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[7][8]

Pictograms:

GHS07: Exclamation Mark

Signal Word:

Warning

Physical and Chemical Properties
While specific data for 2-cyano-N-(pyrimidin-2-yl)acetamide is limited, data from the closely

related 2-cyano-N-(pyridin-2-yl)-acetamide and the parent compound 2-cyanoacetamide can

provide some insight.
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Property Inferred Value/Information

Molecular Formula C₇H₆N₄O

Appearance
Likely a white to off-white or brown solid/powder.

[11]

Melting Point
For the analogous 2-cyano-N-(pyridin-2-yl)-

acetamide: 162-166 °C.[12]

Solubility Likely soluble in water.[10]

Stability
Stable under normal laboratory conditions.[11]

[13]

Safe Handling and Storage
Handling

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[8][13][14] Ensure that eyewash stations and safety showers are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][11]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[11][14]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.[11][14]

General Hygiene: Avoid contact with skin, eyes, and clothing.[10][13] Do not breathe dust.

[13] Do not eat, drink, or smoke in the laboratory.[14] Wash hands thoroughly after handling.

[11][14]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][11][13]

Store locked up.
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Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[8][13]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[8][13]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention if irritation persists.[8]

[13]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[8][13]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8][13]

Accidental Release and Fire-Fighting Measures
Accidental Release

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with the substance.[7][11][14]

Environmental Precautions: Prevent entry into drains, sewers, or waterways.[7][11][14]

Containment and Cleaning Up: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[8][11][14]

Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][11]
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Hazardous Combustion Products: May include nitrogen oxides, carbon monoxide, carbon

dioxide, and hydrogen cyanide.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8][11]

Experimental Protocols and Workflows
No specific experimental protocols for 2-cyano-N-(pyrimidin-2-yl)acetamide were found in the

literature. The following is a generalized workflow for handling this and similar chemical

compounds in a laboratory setting.
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Preparation

Handling

Post-Procedure

Risk Assessment

Don PPE

Prepare Fume Hood and Equipment

Weigh Compound

Proceed when ready

Dissolve in Solvent

Perform Reaction

Quench Reaction

Reaction complete

Segregate and Dispose of Waste

Decontaminate Work Area and Glassware

Remove PPE

Click to download full resolution via product page

A generalized workflow for the safe handling of chemical compounds.
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Signaling Pathways
The provided search results did not contain information regarding specific signaling pathways

associated with 2-cyano-N-(pyrimidin-2-yl)acetamide. Research into the biological activity of

cyanoacetamide derivatives is ongoing, with some studies exploring their potential as inhibitors

of enzymes like Lysine Specific Demethylase 1 (LSD1) in the context of cancer therapy.[15]

However, a definitive signaling pathway for this specific compound is not established in the

available literature.

The diagram below illustrates a logical relationship for assessing the safety of a novel chemical

compound where specific data is unavailable.

Novel Compound:
2-cyano-N-(pyrimidin-2-yl)acetamide Specific SDS Available?

Follow SDS GuidelinesYes

No

Search for Structurally
Similar Compounds

No

Gather Hazard Data from
Analogs (e.g., 2-cyanoacetamides)

Infer Potential Hazards
(Toxicity, Irritation, etc.)

Develop Handling Protocols
(PPE, Engineering Controls) Handle with Extreme Caution

Click to download full resolution via product page

A logical workflow for assessing the safety of a novel chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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